Cas no 1375244-33-9 (1,3-dimethyl-1H,4H,5H,6H-7lambda6-pyrazolo3,4-b1,4thiazine-7,7-dione)

• Product Name: 1,3-dimethyl-1H,4H,5H,6H-7lambda6-pyrazolo3,4-b1,4thiazine-7,7-dione
• CAS No: 1375244-33-9
• MF: C₇H₁₁N₃O₂S
• MW: 201.246139764786
• MDL: MFCD21602425
• CID: 4594612
• PubChem ID: 71758772
• Update Time: 2025-07-09

1,3-dimethyl-1H,4H,5H,6H-7lambda6-pyrazolo3,4-b1,4thiazine-7,7-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-1H,4H,5H,6H-7lambda6-pyrazolo[3,4-b][1,4]thiazine-7,7-dione
• Pyrazolo[3,4-b][1,4]thiazine, 1,4,5,6-tetrahydro-1,3-dimethyl-, 7,7-dioxide
• 1,3-dimethyl-1H,4H,5H,6H-7lambda6-pyrazolo3,4-b1,4thiazine-7,7-dione

• MDL： MFCD21602425
• Inchi： 1S/C7H11N3O2S/c1-5-6-7(10(2)9-5)13(11,12)4-3-8-6/h8H,3-4H2,1-2H3
• InChI Key： IFBMSKYVMKWOBE-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)CCNC2C(C)=NN(C)C1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 1,3-dimethyl-1H,4H,5H,6H-7lambda6-pyrazolo3,4-b1,4thiazine-7,7-dione

Compound CAS No. 1375244-33-9: 1,3-Dimethyl-1H,4H,5H,6H-7λ⁶-pyrazolo[3,4-b]1,4-thiazine-7,7-dione

The compound with CAS No. 1375244-33-9 is a highly specialized chemical entity known as 1,3-dimethyl-1H,4H,5H,6H-7λ⁶-pyrazolo[3,4-b]1,4-thiazine-7,7-dione. This molecule belongs to the class of thiazine derivatives and has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential bioactivity. The CAS No. 1375244-33-9 and its corresponding IUPAC name are critical identifiers that facilitate its identification and reference in scientific literature and databases.

The structure of this compound is characterized by a pyrazolo[3,4-b]thiazine ring system fused with a dione moiety. The presence of two methyl groups at the 1 and 3 positions introduces steric effects that may influence its reactivity and stability. Recent studies have explored the synthesis of this compound through multi-component reactions involving thioamide precursors and diazines under specific reaction conditions. These findings highlight the importance of understanding the synthesis pathways for such complex molecules in advancing their application in drug discovery.

One of the most promising applications of CAS No. 1375244-33-9 lies in its potential as a lead compound for anti-cancer drug development. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. This selectivity is attributed to its ability to inhibit key enzymes involved in cell proliferation and survival pathways. Researchers have also investigated the mechanism of action of this compound using advanced techniques such as X-ray crystallography and molecular docking studies.

In addition to its therapeutic potential, the compound has been studied for its role in fluorescent sensing applications. The dione moiety within its structure contributes to its fluorescence properties under specific wavelengths of light. This characteristic has led to exploratory research into its use as a probe for detecting metal ions or other analytes in environmental or biomedical samples. Such applications underscore the versatility of CAS No. 1375244-33-9 across multiple disciplines.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound more accurately. Using machine learning algorithms and quantum mechanical calculations, scientists have modeled its absorption, distribution, metabolism, and excretion (ADME) profiles. These insights are crucial for optimizing its bioavailability and minimizing adverse effects during preclinical trials.

The development of efficient synthetic routes for CAS No. 1375244-33-9 remains an active area of research. Traditional methods often involve multiple steps with low yields; however, recent breakthroughs have introduced one-pot synthesis strategies that significantly enhance productivity while reducing waste generation. These innovations align with global efforts to promote sustainable chemical practices.

In conclusion, CAS No. 1375244-33-9, or 1,3-dimethyl-1H,4H,5H,6H-7λ⁶-pyrazolo[3,4-b]1,4-thiazine-7,7-dione, represents a cutting-edge chemical entity with diverse applications in medicine and materials science. Its unique structure and functional groups make it a valuable tool for advancing our understanding of complex molecular interactions while paving the way for innovative therapeutic interventions.